Cas no 143874-13-9 (3,4-Difluorophenylacetylene)

3,4-Difluorophenylacetylene is a fluorinated aromatic acetylene compound commonly employed as a versatile building block in organic synthesis and pharmaceutical research. Its key advantages include the presence of two fluorine atoms at the 3- and 4-positions, which enhance electron-withdrawing properties and influence reactivity in cross-coupling reactions, such as Sonogashira or Heck couplings. The alkyne functionality allows for further functionalization, making it valuable in the development of advanced materials, agrochemicals, and bioactive molecules. The compound's stability and well-defined structure ensure consistent performance in synthetic applications. Its high purity and compatibility with various reaction conditions make it a reliable choice for researchers in medicinal chemistry and materials science.
3,4-Difluorophenylacetylene structure
3,4-Difluorophenylacetylene structure
Product Name:3,4-Difluorophenylacetylene
CAS No:143874-13-9
MF:C8H4F2
MW:138.114169120789
MDL:MFCD08059511
CID:108524
PubChem ID:24885132
Update Time:2025-06-07

3,4-Difluorophenylacetylene Chemical and Physical Properties

Names and Identifiers

    • 4-Ethynyl-1,2-difluorobenzene
    • 3,4-Difluorophenylacetylene
    • Benzene,4-ethynyl-1,2-difluoro-
    • ETHYL 6,7-DICHLORO-3-TRIFLUOROMETHYL-1,4-DIHYDROQUINOXALINE-2-CARBOXYLATE
    • 4-Ethynyl-1,2-difluoro-Benzene
    • Benzene, 4-ethynyl-1,2-difluoro-
    • 1,2-Difluoro-4-ethynylbenzene
    • benzene, 4-ethynyl-1,2-difluoro- (9ci)
    • 3,4-Difluorophenylethyne
    • 3,4-difluoro-1-ethynylbenzene
    • 1-ethynyl-3,4-difluorobenzene
    • XFPAOXIWRDDQGG-UHFFFAOYSA-N
    • SBB085994
    • ZI
    • J-007878
    • C8H4F2
    • DTXSID60551725
    • SY035470
    • AKOS010651460
    • A18205
    • 3,4-Di Fluoro Phenyl Acetylene
    • E1349
    • CS-0131475
    • 3,4-Difluorophenylacetylene, 90%
    • SCHEMBL1476059
    • MFCD08059511
    • FT-0666851
    • 143874-13-9
    • PS-9093
    • EN300-706146
    • F30165
    • MDL： MFCD08059511
    • Inchi： 1S/C8H4F2/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5H
    • InChI Key： XFPAOXIWRDDQGG-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(C#C)=C1)F

Computed Properties

  • Exact Mass: 138.02800
  • Monoisotopic Mass: 138.02810645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.144 g/mL at 25 °C
  • Boiling Point: 145.917 ℃ at 760 mmHg
  • Flash Point: Fahrenheit: 44.6 ° f
    Celsius: 7 ° c
  • Refractive Index: n20/D 1.4902
  • PSA: 0.00000
  • LogP: 1.94610

3,4-Difluorophenylacetylene Security Information

3,4-Difluorophenylacetylene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4-Difluorophenylacetylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
WH751-100mg
3,4-Difluorophenylacetylene
 143874-13-9 98.0%(GC)
100mg
 ￥348.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
WH751-250mg
3,4-Difluorophenylacetylene
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Fluorochem
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3,4-Difluorophenylacetylene
 143874-13-9 95%
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Fluorochem
046035-5g
3,4-Difluorophenylacetylene
 143874-13-9 95%
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Chemenu
CM368734-1g
4-Ethynyl-1,2-difluorobenzene
 143874-13-9 95%+
1g
 $71 2022-06-12
Chemenu
CM368734-5g
4-Ethynyl-1,2-difluorobenzene
 143874-13-9 95%+
5g
 $206 2022-06-12
Chemenu
CM368734-10g
4-Ethynyl-1,2-difluorobenzene
 143874-13-9 95%+
10g
 $359 2022-06-12
Apollo Scientific
PC1156-1g
3,4-Difluorophenylacetylene
 143874-13-9 95%
1g
 £34.00 2025-02-19
Apollo Scientific
PC1156-5g
3,4-Difluorophenylacetylene
 143874-13-9 95%
5g
 £137.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X76175-200mg
4-Ethynyl-1,2-difluorobenzene
 143874-13-9 98%
200mg
 ¥228.0 2023-09-05

3,4-Difluorophenylacetylene Production Method

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